4-(2-Methoxyethylaminomethyl)-aniline
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Description
4-(2-Methoxyethylaminomethyl)-aniline is a para-substituted aniline derivative featuring a methoxyethylaminomethyl group (-CH₂-NH-CH₂CH₂-OCH₃) at the 4-position of the aromatic ring. While direct evidence for its synthesis is absent in the provided materials, its structural framework suggests plausible preparation routes, such as reductive amination of 4-formylaniline with 2-methoxyethylamine or alkylation using a methoxyethylaminomethyl halide. The compound’s multifunctional substituent positions it as a versatile intermediate in pharmaceuticals, agrochemicals, or polymer chemistry .
Properties
Molecular Formula |
C10H16N2O |
|---|---|
Molecular Weight |
180.25 g/mol |
IUPAC Name |
4-[(2-methoxyethylamino)methyl]aniline |
InChI |
InChI=1S/C10H16N2O/c1-13-7-6-12-8-9-2-4-10(11)5-3-9/h2-5,12H,6-8,11H2,1H3 |
InChI Key |
ZWKIQKGSORSPTH-UHFFFAOYSA-N |
Canonical SMILES |
COCCNCC1=CC=C(C=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electronic Effects: The methoxy group in m-cresidine enhances electron density on the aromatic ring, while the methoxyethylaminomethyl group in the target compound introduces both electron-donating (methoxy) and nucleophilic (secondary amine) sites.
- Solubility: The polar methoxyethylaminomethyl group likely improves water solubility compared to m-cresidine’s nonpolar methyl group.
- Reactivity : The secondary amine in the target compound enables further functionalization (e.g., salt formation, condensation), contrasting with N-substituted analogs like 4-methoxy-N-(2-methoxyethyl)aniline , where the amine is alkylated.
Physicochemical Properties
- Lipophilicity: The methoxyethylaminomethyl group likely reduces logP compared to m-cresidine (predicted logP: ~1.8 vs. 1.5 for m-cresidine ), enhancing polar interactions.
- Basicity: The secondary amine (pKa ~9-10) is less basic than aromatic amines but more reactive than tertiary amines in analogs like 4-((2-(Dimethylamino)ethoxy)phenyl)aniline .
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